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Get Quote

Erythrocentaurin is a natural product found in plants of the Gentianaceae family and can also be formed as

a metabolite of other compounds within the body [1] [2] [3].

The table below summarizes the key information about its natural occurrence and properties.

Aspect Details

Natural Sources Primarily isolated from Enicostemma littorale and Swertia patens [1] [4].

Natural Form Exists naturally and is also a bacterial/metabolic derivative of Swertiamarin [2] [3].

| Chemical Properties | CAS No.: 50276-98-7 Molecular Formula: C10H8O3 Molar Mass: 176.16 g/mol

Type: Coumarin [4]. | | Solubility | Soluble in organic solvents like Chloroform, Dichloromethane, DMSO,

and Acetone [4]. |

Isolation & Analysis of Natural Erythrocentaurin

A rapid and efficient preparative method for isolating erythrocentaurin from Enicostemma littorale has

been established using Medium-Pressure Liquid Chromatography (MPLC) [1].

The workflow for its isolation and quantification can be summarized as follows:
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(Toluene/Ethyl Acetate/Formic Acid

mobile phase)
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Key Experimental Protocols:

Isolation (MPLC): 20g of plant material can be processed in under 3 hours using a 70 x 460 mm
Si60 column and a step gradient from 10% to 20% ethyl acetate in n-hexane [1].

Quantification (HPTLC): Analysis is performed on silica gel 60 F254 plates with a mobile phase of
toluene/ethyl acetate/formic acid (80:18:2 v/v/v). The compound appears at Rf 0.54 ± 0.04 and is

quantified by densitometry at 230 nm. The method is linear between 200-1500 ng/band [1].
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Biological Activity & Metabolic Pathway

Erythrocentaurin is not only isolated directly but also produced in the body from swertiamarin, another

plant compound. The metabolic pathway and its direct biological activity are areas of research interest.

The diagram below illustrates its metabolic relationship with swertiamarin.
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The table below summarizes the known experimental data on its biological activity.

Biological
Activity

Experimental Data

α-Amylase
Inhibition

Exhibits concentration-dependent inhibition with an IC₅₀ of 1.67 ± 0.28 mg/mL [1]
[4]. This suggests potential anti-diabetic properties.

Antibacterial
Activity

Reported to have antibacterial activity, though specific quantitative data (e.g., MIC
values) against test organisms is not provided in the available sources [4].

Knowledge Gaps and Research Outlook

The current scientific literature reveals a clear focus on erythrocentaurin as a natural product.

Synthetic Comparison Unavailable: I found no studies on the chemical synthesis, purity, yield, or cost-
effectiveness of synthetically produced erythrocentaurin. A comparison with a synthetic alternative is

not feasible at this time.
Research Directions: Future work could focus on establishing efficient synthetic routes, comparing

the biological activity and cost profiles of synthetic versus natural erythrocentaurin, and conducting
more in-depth pharmacological and toxicological studies.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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